![molecular formula C17H20N6O2 B2387247 3-(dimethylamino)-N-((6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)benzamide CAS No. 2034372-71-7](/img/structure/B2387247.png)
3-(dimethylamino)-N-((6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Amyloid Imaging in Alzheimer's Disease
Compounds with structures related to "3-(dimethylamino)-N-((6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)benzamide" have been studied for their application in amyloid imaging within the context of Alzheimer's disease. Radioligands, including those with dimethylamino groups, have shown promise in measuring amyloid in vivo in the brains of Alzheimer's disease patients. These compounds have facilitated the early detection of Alzheimer's disease, highlighting their significance in understanding the pathophysiological mechanisms and evaluating new antiamyloid therapies (Nordberg, 2007).
Heterocyclic Compounds with Triazine Scaffold
The triazine scaffold, similar in complexity to the query compound, is of interest in medicinal chemistry due to its versatile biological activities. Triazines, including those with ethoxy and pyridazin groups, have been evaluated across a spectrum of pharmacological activities, such as antimicrobial, anticancer, and antiviral effects. These findings underscore the potential of compounds like "3-(dimethylamino)-N-((6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)benzamide" for drug development (Verma et al., 2019).
Novel Sedative Hypnotic Treatments
Research on zaleplon, a compound with structural elements similar to the query compound, highlights its use as a non-benzodiazepine sedative hypnotic for treating insomnia. This suggests potential applications for "3-(dimethylamino)-N-((6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)benzamide" in areas requiring modulation of central nervous system activity, offering insights into the development of new therapeutic agents with improved safety profiles (Heydorn, 2000).
properties
IUPAC Name |
3-(dimethylamino)-N-[(6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N6O2/c1-4-25-16-9-8-14-19-20-15(23(14)21-16)11-18-17(24)12-6-5-7-13(10-12)22(2)3/h5-10H,4,11H2,1-3H3,(H,18,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUBAQMCBGHMJMK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NN2C(=NN=C2CNC(=O)C3=CC(=CC=C3)N(C)C)C=C1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N6O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(dimethylamino)-N-((6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.